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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

CAS No.: 1189455-63-7

Cat. No.: B15616646

Get Quote

An In-Depth Technical Guide to 7-Hydroxy loxapine-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxy loxapine-d8 is the deuterium-labeled stable isotope of 7-Hydroxy loxapine, a

primary active metabolite of the antipsychotic drug Loxapine. Due to its isotopic labeling, it

serves as an ideal internal standard for quantitative bioanalytical assays, such as those

employing liquid chromatography-mass spectrometry (LC-MS/MS).[1][2] The incorporation of

eight deuterium atoms provides a distinct mass shift from the endogenous metabolite, ensuring

precise and accurate quantification in complex biological matrices like plasma and tissue.[3][4]

This guide provides a comprehensive overview of the known properties, metabolic context,

analytical methodologies, and pharmacological significance of 7-Hydroxy loxapine-d8 and its

non-labeled analog, 7-Hydroxy loxapine.

Physicochemical Properties
Detailed physicochemical data for 7-Hydroxy loxapine-d8 is not extensively published, as it is

primarily synthesized as an analytical standard. However, key identifiers and properties of the
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labeled compound and its parent molecules are summarized below.

Property Value Source

IUPAC Name

2-chloro-11-(4-

methylpiperazin-1-yl-

2,2,3,3,5,5,6,6-d8)dibenzo[b,f]

[5][6]oxazepin-7-ol

[3]

Synonyms

2-Chloro-7-hydroxy-11-(4-

methyl-1-

piperazinyl)dibenz[b,f][5]

[6]oxazepine-D8

[3]

CAS Number Not Available (NA) [7][8][9]

Molecular Formula (7-OH-

Loxapine-d8)
C₁₈H₁₀D₈ClN₃O₂ [7]

Molecular Weight (7-OH-

Loxapine-d8)
351.86 g/mol [7]

Molecular Formula (Loxapine) C₁₈H₁₈ClN₃O [10]

Molecular Weight (Loxapine) 327.8 g/mol [10]

Molecular Formula (7-OH-

Loxapine)
C₁₈H₁₈ClN₃O₂

Molecular Weight (7-OH-

Loxapine)
343.81 g/mol [7]

Synthesis and Manufacturing
A detailed, publicly available synthesis protocol for 7-Hydroxy loxapine-d8 is not available. It

is typically produced via custom synthesis by specialized chemical suppliers.[7] The synthesis

would involve a multi-step process starting from precursors of the dibenzoxazepine core,

followed by the introduction of the deuterated N-methylpiperazine side chain.

The general synthesis of the parent compound, loxapine, involves the condensation of 2-

aminophenol derivatives with a suitable benzoyl chloride, followed by cyclization and
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subsequent reaction with N-methylpiperazine.[11] For the deuterated analog, a deuterated N-

methylpiperazine precursor would be utilized in the final step to introduce the stable isotope

label.

Metabolism of Loxapine
Loxapine is extensively metabolized in the liver, primarily by the Cytochrome P450 (CYP)

enzyme system, into several active and inactive metabolites.[1] The formation of 7-Hydroxy

loxapine is a key pathway, primarily mediated by CYP2D6 and CYP3A4.[1] This metabolite,

along with 8-Hydroxy loxapine and N-desmethyl-loxapine (Amoxapine), are the major products

of Phase I metabolism. These metabolites can be further conjugated with glucuronic acid for

excretion.[10][12]

Loxapine

7-Hydroxy Loxapine
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CYP2D6, CYP3A4

8-Hydroxy Loxapine

CYP1A2
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Metabolic pathway of Loxapine.

Pharmacological Profile
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While 7-Hydroxy loxapine-d8 is pharmacologically inert due to its use as a tracer, its non-

deuterated counterpart, 7-Hydroxy loxapine, is a pharmacologically active metabolite that

significantly contributes to the overall clinical effect of loxapine.

Parent Drug (Loxapine): Loxapine is classified as a typical antipsychotic but exhibits an

"atypical" receptor binding profile. It acts as a potent antagonist at both dopamine D2 and

serotonin 5-HT2A receptors.[1][13] It also has a high affinity for D4 receptors and moderate

affinity for D1, D3, histaminergic H1, and cholinergic M1 receptors.[1][14]

7-Hydroxy Loxapine: This metabolite is particularly significant as it possesses a high affinity

for the D2 receptor.[1] Some studies suggest its affinity for the D2 receptor is five times

higher than that of the parent loxapine compound.[13] This high D2 receptor occupancy by 7-

Hydroxy loxapine may explain some of the in vivo effects of loxapine and helps to reconcile

discrepancies between loxapine's in vitro binding profile and its in vivo receptor occupancy

observed in PET scans.[6][13] In contrast, the 8-Hydroxy loxapine metabolite is relatively

inert at D2 receptors.[1]

Analytical Methodologies
The primary application of 7-Hydroxy loxapine-d8 is as an internal standard for the

quantification of 7-Hydroxy loxapine in biological samples. LC-MS/MS is the gold standard for

this analysis.

Experimental Protocol: Quantification in Human Plasma
A validated LC-MS/MS method for the simultaneous determination of loxapine and its key

metabolites, including 7-Hydroxy loxapine, has been established.[5][15]

Sample Preparation:

Pipette 100 µL of human plasma into a microcentrifuge tube.

Spike the sample with the internal standard working solution (containing 7-Hydroxy
loxapine-d8).

Perform sample extraction using micro-elution solid-phase extraction (SPE).[5]
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Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for injection.

Chromatographic and Mass Spectrometric Conditions:

Parameter Specification

Analytical Technique
High-Performance Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS)

Extraction Method Micro-elution Solid Phase Extraction (SPE)

LC Column Reversed Phase (e.g., C18)

Ionization Mode Positive Ion Electrospray (ESI+)

MS Detection Selected Reaction Monitoring (SRM)

Calibration Range 0.0500 - 50.0 ng/mL

Accuracy 86.4% to 109.3% of nominal

Precision (Inter-day) 0.0% to 13.8%

(Data sourced from a validated method for loxapine and its four metabolites).[5]
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1. Human Plasma Sample (100 µL)

2. Spike with Internal Standard
(7-Hydroxy loxapine-d8)

3. Solid Phase Extraction (SPE)

4. Evaporate to Dryness

5. Reconstitute in Mobile Phase

6. LC-MS/MS Analysis
(Positive Ion SRM)

7. Data Processing & Quantification
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Bioanalytical workflow for 7-Hydroxy Loxapine.

Applications
The sole and critical application of 7-Hydroxy loxapine-d8 is as an internal standard.[2][4] Its

use is essential for:
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Pharmacokinetic (PK) Studies: Accurately determining the concentration-time profile of the

active 7-Hydroxy loxapine metabolite after administration of loxapine.

Therapeutic Drug Monitoring (TDM): Quantifying metabolite levels in patients to optimize

dosing and minimize adverse effects.

Metabolic Research: Investigating the in vitro and in vivo formation of loxapine metabolites.

[3]

Stability and Storage
For long-term stability, 7-Hydroxy loxapine-d8, typically supplied as a solid or in solution,

should be stored under the conditions recommended by the supplier, which is often at -20°C.

The non-labeled metabolites, including 7-Hydroxy loxapine, have been shown to be stable in

human plasma for at least 260 days when stored at -20°C.[5]

Conclusion
7-Hydroxy loxapine-d8 is an indispensable analytical tool for the accurate quantification of 7-

Hydroxy loxapine, a pharmacologically important and active metabolite of the antipsychotic

loxapine. Its use as an internal standard in LC-MS/MS assays enables robust and reliable data

generation, which is critical for advancing drug development, clinical pharmacology, and

therapeutic drug monitoring related to loxapine treatment. Understanding the properties of this

metabolite is crucial for interpreting the overall mechanism of action and clinical efficacy of

loxapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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